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Compound of Interest

Compound Name: 2-Bromo-4-methyl-1-nitrobenzene

Cat. No.: B189583

Essential Safety and Handling Guide for 2-
Bromo-4-methyl-1-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Bromo-4-methyl-1-
nitrobenzene (CAS No. 40385-54-4), ensuring laboratory safety and regulatory compliance.
Adherence to these procedures is vital for minimizing environmental impact and protecting
personnel from potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-4-methyl-1-nitrobenzene is a hazardous substance.[1][2] It is harmful if swallowed
or in contact with skin, causes skin irritation, and serious eye irritation, and may cause
respiratory irritation.[1][2] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment
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PPE Item

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

To protect eyes from splashes

and dust.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber).
Fire/flame resistant and

impervious clothing.[1]

To prevent skin contact and

exposure.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If
exposure limits are exceeded,

use a full-face respirator.[1]

To avoid inhalation of dust,

vapors, or mists.[1]

Operational and Handling Plan

A systematic approach to handling 2-Bromo-4-methyl-1-nitrobenzene is crucial for

maintaining a safe laboratory environment.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood.[1][3]

o Have an eyewash station and safety shower readily accessible.

o Assemble all necessary PPE as specified in the table above.

o Keep the container tightly closed when not in use.[1]

e Handling:

o Avoid contact with skin and eyes.[1][3]

o Avoid the formation of dust and aerosols.[1][3]
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o Do not eat, drink, or smoke when using this product.[1]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][3]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Store away from incompatible materials and foodstuff containers.[3]

Emergency and Disposal Procedures

Proper planning for emergencies and waste disposal is a critical component of laboratory
safety.

Emergency First-Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

» In Case of Skin Contact: Take off contaminated clothing immediately and wash the affected
area with plenty of water.[1]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do.[1]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Spill and Disposal Plan:

o Accidental Release:

o

Evacuate personnel to a safe area.[1][3]

o

Use personal protective equipment.[1][3]

[¢]

Avoid dust formation.[1][3]

[¢]

Collect the spillage and place it in a suitable, closed container for disposal.[1][3]
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o Prevent the chemical from entering drains.[1][3]

o Waste Disposal:

o Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3] Do not
discharge to sewer systems.[3]

Workflow for Handling 2-Bromo-4-methyl-1-
nitrobenzene
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Workflow for Handling 2-Bromo-4-methyl-1-nitrobenzene
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Caption: Logical workflow for the safe handling of 2-Bromo-4-methyl-1-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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